Tioxidazole
Overview
Description
Tioxidazole is a member of benzothiazoles . It is also known by other names such as methyl 6-n-propoxybenzothiazole-2-carbamate .
Molecular Structure Analysis
This compound has a molecular formula of C12H14N2O3S . Its IUPAC name is methyl N-(6-propoxy-1,3-benzothiazol-2-yl)carbamate . The molecular weight of this compound is 266.32 g/mol .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 266.32 g/mol . Its molecular formula is C12H14N2O3S . Other specific physical and chemical properties are not detailed in the search results.
Scientific Research Applications
Anthelmintic Properties
Tioxidazole (TIOX) has been investigated for its effects on Hymenolepis diminuta in rats, showing significant changes in worm weight and chemical composition after treatment. It also indicated that TIOX-treated worms absorbed and metabolized less glucose than controls, suggesting a mode of action common to structurally related benzothiazole and benzimidazole anthelmintics (McCracken & Lipkowitz, 1990).
Cardiac Rhythm Variability
Research on the use of medicinal compositions containing Tizol (not specifically this compound) demonstrated that such compositions positively influenced the functioning of myocardium in rats with thermal trauma (Перетягин et al., 2012).
Efficacy in Horses
A study evaluated the antiparasitic activity of a micronized formulation of this compound in horses, finding it effective against various parasites including Strongylus vulgaris and Oxyuris equi (Lyons et al., 1981).
Comparative Efficacy in Gastrointestinal Parasites
Another study in horses compared the efficacy of this compound with other anthelmintics, showing it effective against a range of gastrointestinal parasites, though not effective against bots, tapeworms, or stomach worms (Drudge et al., 1980).
Growth Retardants in Plant Research
this compound has been referenced in studies about plant growth retardants, which are used in agriculture, horticulture, and physiological research to gain insights into terpenoid metabolism in plants (Grossmann, 1990).
Therapeutic Efficacy in Spinal Cord Injury
A study on tizanidine, which is structurally related to this compound, explored its effectiveness in reducing spasticity in patients with spinal cord injury, highlighting its potential therapeutic application (Nance et al., 1994).
Antimicrobial and Antifungal Properties
this compound has been studied for its antimicrobial and antifungal properties, showing effectiveness against dermatophytes, yeasts, and other microorganisms (Clissold & Heel, 1986).
Photocatalytic Degradation of Antibiotics
Research has been conducted on TiO2-based photocatalysts, which are related to this compound, for the degradation of antibiotics in water systems, highlighting their potential in addressing antimicrobial resistance (Kutuzova et al., 2021).
Mechanism of Action
Target of Action
Tioxidazole is a benzothiazole compound . Benzothiazoles are organic compounds containing a benzene fused to a thiazole ring, which is a five-membered ring with four carbon atoms, one nitrogen atom, and one sulfur atom . .
Mode of Action
It is known that benzothiazoles, the class of compounds to which this compound belongs, have various biological activities, including antiparasitic effects .
Action Environment
Environmental factors can play a significant role in the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other substances can influence how a compound behaves in the environment . .
Safety and Hazards
properties
IUPAC Name |
methyl N-(6-propoxy-1,3-benzothiazol-2-yl)carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3S/c1-3-6-17-8-4-5-9-10(7-8)18-11(13-9)14-12(15)16-2/h4-5,7H,3,6H2,1-2H3,(H,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLLICFJUWSZHRJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC2=C(C=C1)N=C(S2)NC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7046178 | |
Record name | Tioxidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7046178 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
61570-90-9 | |
Record name | Tioxidazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=61570-90-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tioxidazole [USAN:INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0061570909 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tioxidazole | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB11472 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Tioxidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7046178 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tioxidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.057.122 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | TIOXIDAZOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NZW046NI85 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the mechanism of action of Tioxidazole against parasites?
A: While the exact mechanism is not fully detailed in the provided abstracts, research suggests this compound, similar to other benzimidazoles and benzothiazoles, likely affects parasite metabolism. Studies show it significantly reduces glycogen levels and inhibits glucose uptake in tapeworms like Hymenolepis diminuta . This disruption of energy metabolism is thought to be a key factor in its anthelmintic activity.
Q2: Is there evidence of parasite resistance to this compound?
A: Yes, research indicates emerging resistance, particularly among small strongyles in horses. One study found this compound showed only 27% efficacy against a benzimidazole-resistant strain of small strongyles . This suggests potential cross-resistance between this compound and benzimidazole anthelmintics, which requires further investigation.
Q3: How does the structure of this compound compare to other benzimidazole anthelmintics, and how does this affect its activity?
A: this compound, a benzothiazole, shares structural similarities with benzimidazole anthelmintics. Molecular modeling reveals that efficacy within this class of compounds is influenced by factors like the orientation of the propyl group, dipole moment, and polar surface area . Slight variations in these structural features can significantly impact a compound's anthelmintic potency, as seen in the comparative study of albendazole, oxibendazole, and this compound . Understanding these structure-activity relationships is crucial for developing more effective anthelmintics.
Q4: Beyond its use in veterinary medicine, has this compound shown potential against other parasitic infections?
A: Yes, recent research indicates this compound's potential against Giardia lamblia, a protozoan parasite causing intestinal giardiasis . This discovery is significant as it identifies this compound as a potential alternative treatment option, especially against metronidazole-resistant Giardia strains. Further investigations are needed to explore its efficacy and safety in human clinical trials.
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